Cas no 1316221-72-3 (3-Chloro-6-((1-(methylsulfonyl)piperidin-4-yl)methyl)pyridazine)

3-Chloro-6-((1-(methylsulfonyl)piperidin-4-yl)methyl)pyridazine is a heterocyclic compound featuring a pyridazine core substituted with a chloro group and a piperidinylmethyl moiety bearing a methylsulfonyl group. This structure imparts unique reactivity and potential utility in medicinal chemistry and agrochemical applications. The chloro substituent enhances electrophilic character, facilitating further functionalization, while the sulfonylated piperidine group contributes to improved solubility and bioavailability. The compound's rigid scaffold and polar functional groups make it a versatile intermediate for synthesizing biologically active molecules, particularly in the development of kinase inhibitors or CNS-targeting agents. Its well-defined synthetic route ensures consistent purity, supporting reliable performance in research and industrial settings.
3-Chloro-6-((1-(methylsulfonyl)piperidin-4-yl)methyl)pyridazine structure
1316221-72-3 structure
Product Name:3-Chloro-6-((1-(methylsulfonyl)piperidin-4-yl)methyl)pyridazine
CAS No:1316221-72-3
MF:C11H16ClN3O2S
MW:289.781640052795
MDL:MFCD19691559
CID:4694223
Update Time:2025-06-08

3-Chloro-6-((1-(methylsulfonyl)piperidin-4-yl)methyl)pyridazine Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-6-((1-(methylsulfonyl)piperidin-4-yl)methyl)pyridazine
    • 3-chloro-6-[(1-methanesulfonylpiperidin-4-yl)methyl]pyridazine
    • 3-Chloro-6-(1-methanesulfonyl-piperidin-4-ylmethyl)-pyridazine
    • MDL: MFCD19691559
    • Inchi: 1S/C11H16ClN3O2S/c1-18(16,17)15-6-4-9(5-7-15)8-10-2-3-11(12)14-13-10/h2-3,9H,4-8H2,1H3
    • InChI Key: ALRHQMAUIDVTTD-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(CC2CCN(CC2)S(C)(=O)=O)N=N1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 363
  • Topological Polar Surface Area: 71.5

3-Chloro-6-((1-(methylsulfonyl)piperidin-4-yl)methyl)pyridazine Pricemore >>

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3-Chloro-6-((1-(methylsulfonyl)piperidin-4-yl)methyl)pyridazine Related Literature

Additional information on 3-Chloro-6-((1-(methylsulfonyl)piperidin-4-yl)methyl)pyridazine

Comprehensive Overview of 3-Chloro-6-((1-(methylsulfonyl)piperidin-4-yl)methyl)pyridazine (CAS No. 1316221-72-3)

3-Chloro-6-((1-(methylsulfonyl)piperidin-4-yl)methyl)pyridazine is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. With the CAS number 1316221-72-3, this compound is often explored for its potential applications in drug discovery and material science. The presence of both chloro and methylsulfonyl functional groups makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, researchers have focused on the piperidine and pyridazine moieties within this compound, as these structures are commonly found in bioactive molecules. The methylsulfonyl group enhances the compound's solubility and stability, which is critical for its use in various formulations. Given the rising demand for novel heterocyclic compounds, 3-Chloro-6-((1-(methylsulfonyl)piperidin-4-yl)methyl)pyridazine has become a subject of interest in academic and industrial laboratories.

One of the key reasons for the growing popularity of this compound is its potential role in addressing challenges related to drug resistance and sustainable agriculture. For instance, derivatives of pyridazine have shown promise in developing new antimicrobial agents, a hot topic in the wake of increasing antibiotic resistance. Similarly, agrochemical researchers are investigating its utility in creating eco-friendly pesticides, aligning with the global push for green chemistry.

From a synthetic chemistry perspective, CAS 1316221-72-3 offers several advantages. Its well-defined structure allows for precise modifications, making it a valuable building block in medicinal chemistry. The compound's reactivity, particularly at the chloro and methylsulfonyl sites, enables diverse chemical transformations, facilitating the creation of libraries of derivatives for high-throughput screening.

Another area where 3-Chloro-6-((1-(methylsulfonyl)piperidin-4-yl)methyl)pyridazine is making waves is in the field of computational chemistry. With the advent of AI-driven drug discovery, researchers are using molecular docking and simulation studies to predict the compound's interactions with biological targets. This approach accelerates the identification of potential therapeutic applications, reducing the time and cost associated with traditional drug development.

In conclusion, 3-Chloro-6-((1-(methylsulfonyl)piperidin-4-yl)methyl)pyridazine (CAS No. 1316221-72-3) represents a fascinating intersection of chemistry, biology, and technology. Its multifaceted applications, from pharmaceuticals to agrochemicals, underscore its importance in modern scientific research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and sustainability.

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